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Compound of Interest

Compound Name: 4-Butylphenol

Cat. No.: B154549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations

essential for the proper handling of 4-Butylphenol. It is intended to equip researchers,

scientists, and professionals in drug development with the necessary knowledge to mitigate

risks and ensure a safe laboratory environment. This document delves into the toxicological

properties, recommended safety protocols, and emergency procedures related to 4-
Butylphenol, presenting quantitative data in accessible formats and detailing experimental

methodologies.

Section 1: Physical and Chemical Properties
4-Butylphenol is a substituted phenolic compound with distinct physical and chemical

characteristics that inform its handling and storage requirements. Two common isomers are 4-

tert-Butylphenol and 4-n-Butylphenol, with 4-tert-Butylphenol being more extensively

documented in safety literature. The properties of 4-tert-Butylphenol are summarized below.
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Property Value References

Chemical Formula C₁₀H₁₄O [1][2]

Molecular Weight 150.22 g/mol [1][3][4]

Appearance White solid, crystals, or flakes [1][2]

Odor
Distinct phenolic, disinfectant-

like
[1][5]

Melting Point 99.5 °C (211.1 °F) [2]

Boiling Point 239.8 °C (463.6 °F) [2]

Flash Point 115 °C (239 °F) [1]

Solubility in Water 0.6 g/L at 20 °C (Insoluble) [2][5]

Density 0.908 g/cm³ at 20 °C [2]

Section 2: Toxicological Profile
4-Butylphenol presents several health hazards that necessitate careful handling. Its

toxicological profile, as determined by various studies, is summarized below. The compound is

a known skin and eye irritant, with the potential for more severe systemic effects, including

reproductive toxicity and endocrine disruption.[2][3]
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Endpoint Result Species Method References

Acute Oral

Toxicity (LD50)
> 2,000 mg/kg Rat OECD 423 [6]

Skin Irritation
Causes skin

irritation
Rabbit OECD 404 [3][4][6]

Eye Irritation
Causes serious

eye damage
Rabbit OECD 405 [3][4][6]

Skin

Sensitization

May cause an

allergic skin

reaction

Guinea pig - [7]

Reproductive

Toxicity

Suspected of

damaging fertility

or the unborn

child

Rat OECD 414 [3][6][8]

Specific Target

Organ Toxicity

(Single

Exposure)

May cause

respiratory

irritation

- - [4]

Section 3: Hazard Classification and Safety
Precautions
GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating the hazards of chemical products. The

classification for 4-tert-Butylphenol is as follows:

Pictograms:

Corrosion (GHS05)

Health Hazard (GHS08)
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Exclamation Mark (GHS07)

Environment (GHS09)

Signal Word: Danger[4]

Hazard Statements:

H315: Causes skin irritation.[3][4][6]

H318: Causes serious eye damage.[3][4][6]

H317: May cause an allergic skin reaction.[7]

H335: May cause respiratory irritation.[4][7]

H361: Suspected of damaging fertility or the unborn child.[3][6]

H410: Very toxic to aquatic life with long lasting effects.[3][8]

Precautionary Statements: A comprehensive list of precautionary statements can be found in

safety data sheets and includes recommendations for prevention, response, storage, and

disposal.[3][6]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential to minimize exposure.[9]
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PPE Category Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.[4][6]

Protects against splashes and

dust, which can cause serious

eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber). A complete

suit protecting against

chemicals is recommended.[1]

[6][9]

Prevents skin contact, which

can cause irritation and

potential absorption.

Respiratory Protection

NIOSH-approved half-face

respirator with an organic

vapor/acid gas cartridge and a

dust/mist filter, especially when

dust may be generated.[1][4]

[5]

Protects against inhalation of

dust and vapors, which can

cause respiratory irritation.

Handling and Storage
Handling: Handle only in a well-ventilated area, preferably in a chemical fume hood.[4] Avoid

the formation of dust and aerosols.[6] Wash hands thoroughly after handling.[3] Do not eat,

drink, or smoke in the work area.[4]

Storage: Store in a cool, dry, and well-ventilated place.[4] Keep the container tightly closed.

[3] Store away from incompatible materials such as strong oxidizing agents.[10]

Section 4: Detailed Experimental Protocols
The following sections outline the methodologies for key toxicological and mechanistic studies

relevant to assessing the safety of 4-Butylphenol.

In Vivo Toxicity Studies
This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

[3]

Test System: Healthy, young adult albino rabbits.
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Procedure:

Approximately 24 hours before the test, the fur on the dorsal area of the trunk of the

animal is clipped.[10]

A 0.5 g amount of the solid test substance is applied to a small area of the skin

(approximately 6 cm²) and covered with a gauze patch and semi-occlusive dressing.[3][11]

The exposure duration is 4 hours.[3]

After exposure, the dressing and any residual test substance are removed.

The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.[10]

Evaluation: The severity of the skin reactions is scored according to a standardized grading

system. The reversibility of the observed lesions is also assessed.[3]

This study evaluates the potential of a substance to cause eye irritation or corrosion.[1]

Test System: Healthy, adult albino rabbits.

Procedure:

A single dose of the test substance (e.g., 0.1 mL of a liquid or not more than 0.1 g of a

solid) is instilled into the conjunctival sac of one eye of the animal.[2]

The other eye remains untreated and serves as a control.[1]

The eyes are examined at 1, 24, 48, and 72 hours after application.[1]

Evaluation: The cornea, iris, and conjunctiva are evaluated for the severity and reversibility of

any lesions according to a standardized scoring system.[2]

This study provides information on the potential effects of a substance on embryonic and fetal

development.[12]

Test System: Pregnant female rats are commonly used.[13]
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Procedure:

The test substance is administered daily by gavage to groups of pregnant females,

typically from implantation to the day before the scheduled cesarean section.[14]

At least three dose levels and a concurrent control group are used.[12]

Maternal clinical signs, body weight, and food consumption are monitored throughout the

study.

Shortly before the expected day of delivery, the females are euthanized, and the uterine

contents are examined.[12]

Evaluation: Endpoints evaluated include the number of corpora lutea, implantations,

resorptions, and live and dead fetuses. Fetuses are weighed and examined for external,

visceral, and skeletal abnormalities.[15]

In Vitro Mechanistic Studies
This assay determines the ability of a chemical to bind to the estrogen receptor (ER).

Principle: This is a competitive binding assay where the test chemical competes with a

radiolabeled ligand (e.g., [³H]-17β-estradiol) for binding to the ER.[16]

Procedure:

A source of ER is prepared, typically from rat uterine cytosol or recombinant human ER.

[16]

The ER preparation is incubated with a constant concentration of the radiolabeled

estradiol and varying concentrations of the test substance.

After incubation, bound and free radioligand are separated.

The amount of bound radioactivity is measured.

Data Analysis: The concentration of the test substance that inhibits 50% of the specific

binding of the radiolabeled estradiol (IC50) is calculated. This value is used to determine the
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relative binding affinity of the test substance for the ER.

This assay is used to investigate the mechanism of skin depigmentation by assessing the

inhibitory effect of a compound on tyrosinase, the key enzyme in melanin synthesis.[17]

Principle: The assay measures the activity of tyrosinase by monitoring the formation of

dopachrome from the oxidation of L-DOPA, which can be measured spectrophotometrically.

[17]

Procedure:

A solution of mushroom tyrosinase is prepared in a suitable buffer (e.g., phosphate buffer).

[17]

In a 96-well plate, the tyrosinase solution is mixed with various concentrations of 4-
Butylphenol. A known inhibitor like kojic acid can be used as a positive control.[17]

The reaction is initiated by adding a solution of L-DOPA.[17]

The absorbance at 475 nm is measured at regular intervals to determine the rate of

dopachrome formation.[17]

Data Analysis: The percentage of tyrosinase inhibition is calculated for each concentration of

4-Butylphenol. The IC50 value is then determined from a dose-response curve.

Section 5: Mechanisms of Toxicity and Signaling
Pathways
Endocrine Disruption
4-tert-Butylphenol has been identified as a potential endocrine disruptor.[2] It has been shown

to interact with multiple nuclear receptors, including the estrogen receptor (ER), androgen

receptor (AR), and thyroid hormone receptor (TR).[18]

Estrogenic and Anti-androgenic Activity: Studies have demonstrated that 4-tert-Butylphenol

can act as an ERα agonist and an AR antagonist.[18] This dual activity can disrupt the

delicate balance of hormone signaling in the body.
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Caption: Endocrine disruption by 4-tert-Butylphenol.

Skin Depigmentation
Occupational exposure to 4-tert-Butylphenol has been associated with contact/occupational

vitiligo, a skin disorder characterized by depigmentation.[4] This is attributed to its effects on

melanocytes, the melanin-producing cells in the skin.

Tyrosinase Inhibition: 4-tert-Butylphenol can competitively inhibit tyrosinase, the rate-limiting

enzyme in melanin synthesis.[4] By competing with the natural substrate, tyrosine, it disrupts

the production of melanin.

Melanocyte Apoptosis: In addition to enzymatic inhibition, 4-tert-Butylphenol has been shown

to induce apoptosis (programmed cell death) in melanocytes.[19] This leads to a reduction in

the number of functional melanocytes, resulting in depigmentation.
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Caption: Mechanism of 4-tert-Butylphenol-induced skin depigmentation.

Section 6: Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing. Wash the skin with plenty of

soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3][4]

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[3][4]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[4]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (PPE). Avoid breathing dust or vapors. Ensure adequate ventilation.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[3]

Methods for Cleaning Up: For small spills, use absorbent paper to pick up the material.[5]

For larger spills, sweep up the solid material and place it in a suitable, closed container for

disposal.[6] Avoid generating dust.[3]
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Caption: General workflow for the safe handling of 4-Butylphenol.
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Section 7: Conclusion
4-Butylphenol is a valuable chemical intermediate with a significant hazard profile that

demands respect and careful management. A thorough understanding of its toxicological

properties, adherence to stringent safety protocols, and preparedness for emergencies are

paramount for all personnel involved in its handling. By implementing the measures outlined in

this guide, researchers and professionals can mitigate the risks associated with 4-Butylphenol
and maintain a safe and healthy working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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